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Compound of Interest

Compound Name: Purotoxin 1

Cat. No.: B1151388 Get Quote

A Selective Modulator of P2X3 Receptors

Introduction

Purotoxin-1 (PT1) is a peptide isolated from the venom of the Central Asian spider Geolycosa

sp.[1][2]. It is a potent and highly selective modulator of P2X3 receptors, which are ATP-gated

ion channels predominantly expressed in sensory neurons and involved in pain perception[1][2]

[3]. While the initial topic of interest was Purotoxin-1's application for investigating P2X7

receptors, current scientific literature indicates that Purotoxin-1's primary and well-documented

role is in the study of P2X3-mediated purinergic neurotransmission[2][3]. This document

provides detailed application notes and protocols for researchers, scientists, and drug

development professionals on the use of Purotoxin-1 as a selective tool to investigate the

function of P2X3 receptors.

Purotoxin-1 is a 35-amino acid peptide with four disulfide bonds[3]. Its unique mechanism of

action involves the modulation of P2X3 receptor desensitization, making it a valuable tool for

dissecting the role of these receptors in various physiological and pathological processes,

particularly in the context of nociception and inflammatory pain[1][3].
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The following table summarizes the key quantitative data for Purotoxin-1's interaction with

P2X3 receptors.

Parameter Value
Receptor
Subtype

Species Reference

IC₅₀ 12 nM P2X3 Rat

Effective

Concentration for

full inhibition

100 nM P2X3 Rat [2][3][4]

Selectivity

Negligible effects

on P2X2 and

P2X2/3

P2X2, P2X2/3 Rat

Molecular Weight 3834.59 Da N/A N/A [2]

Mechanism of Action

Purotoxin-1 exerts its inhibitory effect on P2X3 receptors not by directly blocking the ion

channel pore, but by modulating the receptor's desensitization kinetics[1][3]. Specifically, PT1

dramatically slows down the recovery from the desensitized state of P2X3 receptors. In the

presence of ATP, P2X3 receptors rapidly activate and then enter a desensitized (closed and

non-responsive) state. Purotoxin-1 stabilizes this desensitized state, thereby reducing the

number of available functional receptors for subsequent activation and leading to a potent

inhibition of P2X3-mediated currents[3]. This allosteric modulation provides a unique way to

study the dynamics of P2X3 receptor function.
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Caption: Purotoxin-1 mechanism of action on the P2X3 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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